Cas no 2104970-73-0 (2-Propyn-1-one, 1-[(1R,2S)-2-aminocyclopentyl]-, rel-)

• Product Name: 2-Propyn-1-one, 1-[(1R,2S)-2-aminocyclopentyl]-, rel-
• CAS No: 2104970-73-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5293458
• Update Time: 2025-07-19

2-Propyn-1-one, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-[(1R,2S)-2-aminocyclopentyl]-, rel-

• Inchi： 1S/C8H11NO/c1-2-8(10)6-4-3-5-7(6)9/h1,6-7H,3-5,9H2/t6-,7+/m1/s1
• InChI Key： DTRPGSBYDMWQLZ-RQJHMYQMSA-N
• SMILES： C([C@@H]1CCC[C@@H]1N)(=O)C#C

Additional information on 2-Propyn-1-one, 1-[(1R,2S)-2-aminocyclopentyl]-, rel-

Comprehensive Overview of 2-Propyn-1-one, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- (CAS No. 2104970-73-0)

The compound 2-Propyn-1-one, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- (CAS No. 2104970-73-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentyl backbone and an aminopropynone functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its stereochemical properties, which are critical for drug design and development.

One of the most searched questions in the field of organic chemistry is how chiral intermediates like 2-Propyn-1-one, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- can enhance the efficacy of therapeutic agents. This compound's relative stereochemistry (denoted by rel-) is particularly noteworthy, as it allows for selective interactions with biological targets. Recent studies highlight its role in modulating enzyme activity, making it a hot topic in precision medicine and targeted drug delivery systems.

The demand for high-purity intermediates such as CAS No. 2104970-73-0 has surged, driven by advancements in catalysis and green chemistry. Scientists are exploring sustainable synthesis routes to produce this compound with minimal environmental impact. This aligns with the growing trend of eco-friendly pharmaceutical manufacturing, a frequently searched topic among industry professionals and academic researchers.

Another area of interest is the compound's potential application in neurological research. The aminocyclopentyl moiety is structurally similar to motifs found in neuromodulators, sparking investigations into its use for central nervous system (CNS) disorders. Keywords like "CNS drug discovery" and "neuroactive compounds" are highly relevant here, reflecting user search trends in biomedical databases.

From a technical standpoint, the propynone group in this molecule offers versatile reactivity, enabling click chemistry applications. This has led to its adoption in bioconjugation and proteomics, where researchers frequently search for bioorthogonal reagents. The compound's compatibility with Huisgen cycloaddition reactions further enhances its utility in labeling biomolecules.

Quality control of 2-Propyn-1-one, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- is another trending topic, with analytical chemists focusing on HPLC and chiral separation techniques. Ensuring enantiomeric purity is crucial, as impurities can significantly affect pharmacological outcomes. Searches for "chiral HPLC methods" and "stereochemical analysis" often correlate with discussions about this compound.

In summary, CAS No. 2104970-73-0 represents a multifaceted tool for modern chemistry, bridging gaps between organic synthesis, drug development, and biotechnology. Its alignment with current scientific priorities—such as sustainability, stereoselectivity, and therapeutic innovation—ensures its continued relevance in both literature and laboratory practice.